Cas no 2138210-37-2 (methyl 4-amino-1-(prop-2-en-1-yloxy)methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-(prop-2-en-1-yloxy)methyl-1H-pyrazole-3-carboxylate
• CAS No: 2138210-37-2
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 6298878
• PubChem ID: 165480048
• Update Time: 2025-05-19

methyl 4-amino-1-(prop-2-en-1-yloxy)methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-(prop-2-en-1-yloxy)methyl-1H-pyrazole-3-carboxylate
• 2138210-37-2
• EN300-1110937
• methyl 4-amino-1-[(prop-2-en-1-yloxy)methyl]-1H-pyrazole-3-carboxylate

• Inchi： 1S/C9H13N3O3/c1-3-4-15-6-12-5-7(10)8(11-12)9(13)14-2/h3,5H,1,4,6,10H2,2H3
• InChI Key： LVYMHJQWDXVVEA-UHFFFAOYSA-N
• SMILES： O(CC=C)CN1C=C(C(C(=O)OC)=N1)N

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 4-amino-1-(prop-2-en-1-yloxy)methyl-1H-pyrazole-3-carboxylate

Exploring Methyl 4-amino-1-(prop-2-en-1-yloxy)methyl-1H-pyrazole-3-carboxylate (CAS No. 2138210-37-2): A Versatile Compound in Modern Chemistry

In the realm of synthetic chemistry, methyl 4-amino-1-(prop-2-en-1-yloxy)methyl-1H-pyrazole-3-carboxylate (CAS No. 2138210-37-2) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This pyrazole derivative combines a carboxylate ester moiety with an allyl ether group, making it a versatile intermediate in pharmaceutical and agrochemical research. Its molecular framework, characterized by the 1H-pyrazole-3-carboxylate core, offers opportunities for further functionalization, aligning with the growing demand for customizable synthetic building blocks.

The compound’s CAS number 2138210-37-2 is frequently searched in scientific databases, reflecting its relevance in drug discovery and material science. Researchers are particularly intrigued by its potential role in designing bioactive molecules, given the 4-amino and allyloxy substituents, which are known to enhance binding affinity in target interactions. Recent trends in green chemistry have also spotlighted derivatives like this for their potential in sustainable synthesis, as the allyl group can participate in atom-efficient reactions such as cross-coupling.

One of the most discussed topics in forums and academic circles is the compound’s utility in click chemistry. The presence of the prop-2-en-1-yloxy (allyloxy) group allows for thiol-ene reactions, a popular tool for constructing complex architectures in polymer science. This aligns with the surge in searches for clickable intermediates and functionalized heterocycles. Moreover, the methyl ester moiety offers straightforward hydrolysis, enabling conversion to carboxylic acids—a feature highly valued in prodrug design.

From an industrial perspective, methyl 4-amino-1-(prop-2-en-1-yloxy)methyl-1H-pyrazole-3-carboxylate is gaining traction as a scalable intermediate. Its synthesis often involves microwave-assisted reactions, a technique trending in high-throughput synthesis due to reduced reaction times and improved yields. This resonates with the increasing demand for process optimization in fine chemical production, a topic dominating AI-driven literature analysis tools.

Environmental and regulatory considerations further elevate the compound’s profile. Unlike many traditional intermediates, it lacks halogenated or heavy metal components, addressing the push for eco-friendly alternatives. This aspect is frequently highlighted in ESG (Environmental, Social, and Governance)-focused research, a hot topic in corporate and academic sustainability reports.

In conclusion, CAS No. 2138210-37-2 represents a convergence of innovation and practicality. Its structural features cater to diverse fields, from medicinal chemistry to materials engineering, while its synthesis and applications align with contemporary priorities like green synthesis and modular design. As research progresses, this compound is poised to remain a keystone in heterocyclic chemistry, answering the call for adaptable and sustainable chemical solutions.